2-Amino-1,3-benzothiazole-4-carboxylic acid
Overview
Description
“2-Amino-1,3-benzothiazole-4-carboxylic acid” is a compound that belongs to the class of benzothiazoles . Benzothiazoles are heterocyclic compounds containing a benzene fused to a thiazole ring .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including “2-Amino-1,3-benzothiazole-4-carboxylic acid”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Chemical Reactions Analysis
Benzothiazoles, including “2-Amino-1,3-benzothiazole-4-carboxylic acid”, can undergo various chemical reactions. For instance, they can participate in palladium-catalyzed C-N coupling . They can also form complexes with certain metals .Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Amino-1,3-benzothiazole-4-carboxylic acid serves as a versatile scaffold for the synthesis of various heterocyclic compounds due to its reactive amino and carboxylic acid groups. It’s used to create fused heterocycles, which are crucial in medicinal chemistry for their pharmacological properties .
Biological Activity
Derivatives of this compound exhibit a wide range of biological activities. They have been studied for their antiviral, antimicrobial, anti-inflammatory, antidiabetic, analgesic, antioxidant, antidepressant, anticonvulsant, and immunomodulatory effects. This makes them valuable for the development of new therapeutic agents .
Environmental Applications
2-Aminobenzothiazole derivatives have been used as ionophores in membrane electrodes for the determination of certain ions like Ce^3+ in environmental samples. They also bond to carbon nanotubes to create sorbents for the separation of heavy metals from aqueous solutions, such as lead (Pb^2+) .
Green Chemistry
The compound is involved in green chemistry applications, where it’s used in one-pot multicomponent reactions. These reactions are environmentally friendly, often solvent-free, and use water as a non-toxic solvent, which aligns with the principles of sustainable chemistry .
Pharmacological Research
2-Aminobenzothiazole-4-carboxylic acid derivatives are explored for their potential in treating various diseases. They have shown promise in anti-bacterial, anti-fungal, anti-proliferative, anti-HIV, anti-diabetic, and anti-leishmanial activities, among others. This highlights the compound’s significance in drug discovery and pharmacological research .
Anti-Tubercular Compounds
Recent studies have focused on benzothiazole-based compounds for their anti-tubercular properties. The derivatives synthesized from 2-Amino-1,3-benzothiazole-4-carboxylic acid have been compared with standard drugs for their inhibitory concentrations, showing potential as new treatments for tuberculosis .
properties
IUPAC Name |
2-amino-1,3-benzothiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h1-3H,(H2,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAUIIHMHPBWHCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30663248 |
Source
|
| Record name | 2-Amino-1,3-benzothiazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30663248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1,3-benzothiazole-4-carboxylic acid | |
CAS RN |
339571-41-4 |
Source
|
| Record name | 2-Amino-1,3-benzothiazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30663248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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